3-methyl-N-{1-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl}benzamide

• IUPAC Name: 3-methyl-N-[1-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]benzamide
• InChI: InChI=1S/C19H19N3O2/c1-12-6-4-8-15(10-12)17-21-19(24-22-17)14(3)20-18(23)16-9-5-7-13(2)11-16/h4-11,14H,1-3H3,(H,20,23)
• InChI Key: UEYGGBXZWUALOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C(C)NC(=O)C3=CC=CC(=C3)C
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

Synthesis Analysis

The synthesis of related 1,3,4-oxadiazole derivatives typically involves starting from specific phenyl acetic acids or their functional equivalents. Compounds in this class have been synthesized through various methods, including cyclization reactions, to introduce the 1,3,4-oxadiazole moiety, which is pivotal for the compound's biological and chemical properties (Ravinaik et al., 2021).

Molecular Structure Analysis

The molecular structure of compounds containing the 1,2,4-oxadiazole ring has been elucidated using techniques such as X-ray diffraction. These studies reveal the compound's crystalline structure, providing insights into its three-dimensional arrangement and the interactions that stabilize the structure (Sharma et al., 2016).

Chemical Reactions and Properties

The 1,3,4-oxadiazole moiety in these compounds participates in various chemical reactions, contributing to the molecule's utility in synthesizing novel derivatives with enhanced properties. These reactions include transformations and substitutions that enable the creation of a wide range of compounds with potential biological activities (Gangapuram et al., 2009).

Physical Properties Analysis

Physical properties such as melting points, solubility, and crystal structure are crucial for understanding the compound's behavior in different environments and applications. Detailed analyses of related compounds provide valuable data for predicting the physical characteristics of "3-methyl-N-{1-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl}benzamide" (Latthe et al., 2007).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with other molecules, define the compound's utility in various chemical and biological contexts. Investigations into related 1,3,4-oxadiazole derivatives highlight the importance of understanding these properties for applications in synthesis and potential therapeutic uses (Morgan et al., 1990).